1-(4-chlorobenzyl)-1H-indole-3-carbaldehyde
Cat. No. B1677298
M. Wt: 269.72 g/mol
InChI Key: ZDRQMXCSSAPUMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][Br:7])[cH:8][cH:9]1.[nH:10]1[cH:11][c:12]([CH:19]=[O:20])[c:13]2[cH:14][cH:15][cH:16][cH:17][c:18]12>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][n:10]2[cH:11][c:12]([CH:19]=[O:20])[c:13]3[cH:14][cH:15][cH:16][cH:17][c:18]23)[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccc(CBr)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1c[nH]c2ccccc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=Cc1cn(Cc2ccc(Cl)cc2)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
